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Compound of Interest

Compound Name: PNU 37883 hydrochloride

Cat. No.: B1683701

Audience: Researchers, scientists, and drug development professionals.

Abstract

PNU 37883 hydrochloride is a selective antagonist for the vascular form of the ATP-sensitive
potassium (KATP) channel, specifically inhibiting Kir6.1/SUR2B and Kir6.2/SUR2B channels.[1]
[2][3] Accurate preparation of stock solutions is crucial for ensuring the reliability and
reproducibility of experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of PNU 37883 hydrochloride stock solutions in Dimethyl
Sulfoxide (DMSO).

Physicochemical Properties

A summary of the key physicochemical properties of PNU 37883 hydrochloride is presented
in Table 1. This information is essential for accurate calculations and preparation of stock
solutions.
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Property Value References
Molecular Formula C21H3s5Ns0-HCI [11[4115]
Molecular Weight 381.98 g/mol [11[2][41[5]
CAS Number 57568-80-6 [1][4][5]
Solubility in DMSO Upto 25 mM [2][5][6]
Appearance White to off-white solid

Experimental Protocol

Materials and Equipment
» PNU 37883 hydrochloride powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

» Vortex mixer

o Water bath or heat block (optional)

 Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

» Always wear appropriate PPE when handling PNU 37883 hydrochloride and DMSO.
+ Handle the compound in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.
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Stock Solution Preparation (Example: 10 mM)

The following protocol describes the preparation of a 10 mM stock solution. The required mass
of PNU 37883 hydrochloride can be adjusted to achieve the desired concentration and
volume.

o Equilibrate: Allow the PNU 37883 hydrochloride powder to reach room temperature before
opening the container to prevent condensation.

o Weigh: Accurately weigh the desired amount of PNU 37883 hydrochloride. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.82 mg of the compound.

e Dissolve: Add the appropriate volume of DMSO to the vial containing the weighed
compound.

e Mix: Vortex the solution thoroughly to facilitate dissolution.

 Aid Dissolution (if necessary): If the compound does not fully dissolve, sonication or gentle
warming (up to 60°C) can be applied.[1] Ensure the vial is properly sealed during these
steps.

» Aliquot: Once the compound is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

o Store: Store the aliquots at the recommended temperature (see Section 4.0).

Calculation Guide

The following formula can be used to calculate the required mass of PNU 37883
hydrochloride for a desired stock concentration and volume:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Table 2 provides pre-calculated masses for common stock concentrations and volumes.
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Mass of PNU 37883

Desired Concentration Volume .
hydrochloride

1mM 1mL 0.382 mg

5 mM 1mL 1.91 mg

10 mM 1mL 3.82 mg

25 mM 1mL 9.55 mg

Storage and Stability
Proper storage is critical to maintain the stability and activity of the PNU 37883 hydrochloride
stock solution.

e Short-term storage: Store at -20°C for up to one month.[1][5]

o Long-term storage: For storage longer than one month, it is recommended to store aliquots
at -80°C, which can preserve stability for up to six months.[1]

Always protect the stock solution from light and moisture. Before use, thaw the aliquot at room
temperature and ensure the compound is fully dissolved before adding it to your experimental
system.

Visualizations
Experimental Workflow

The following diagram illustrates the step-by-step workflow for preparing the PNU 37883
hydrochloride stock solution.
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Caption: Workflow for PNU 37883 Hydrochloride Stock Solution Preparation.

Signaling Pathway

PNU 37883 hydrochloride acts by blocking the KATP channels in vascular smooth muscle
cells, which leads to membrane depolarization and subsequent physiological responses.
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Caption: Mechanism of Action of PNU 37883 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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